Cas no 889943-34-4 (2,4-DICHLORO-6-ETHYLQUINOLINE)

2,4-Dichloro-6-ethylquinoline is a chlorinated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring both chloro and ethyl substituents, enhances reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. The compound's stability under various conditions allows for versatile functionalization, enabling the development of novel bioactive molecules. Its distinct electronic properties contribute to its utility in heterocyclic synthesis, particularly in constructing complex frameworks for drug discovery. Researchers may also explore its use in material science due to its conjugated aromatic system. Proper handling and storage are recommended to maintain purity and reactivity.
2,4-DICHLORO-6-ETHYLQUINOLINE structure
2,4-DICHLORO-6-ETHYLQUINOLINE structure
Product Name:2,4-DICHLORO-6-ETHYLQUINOLINE
CAS No:889943-34-4
MF:
MW:
CID:4658789
Update Time:2025-06-13

2,4-DICHLORO-6-ETHYLQUINOLINE Chemical and Physical Properties

Names and Identifiers

    • 2,4-DICHLORO-6-ETHYLQUINOLINE

2,4-DICHLORO-6-ETHYLQUINOLINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 2,4-DICHLORO-6-ETHYLQUINOLINE

Comprehensive Overview of 2,4-DICHLORO-6-ETHYLQUINOLINE (CAS No. 889943-34-4): Properties, Applications, and Industry Insights

2,4-Dichloro-6-ethylquinoline (CAS No. 889943-34-4) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the halogenated quinoline family, characterized by the presence of chlorine atoms at the 2 and 4 positions and an ethyl group at the 6 position of the quinoline ring. Its molecular formula is C11H9Cl2N, with a molecular weight of 226.10 g/mol. The compound's distinct heterocyclic framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and crop protection chemicals.

In recent years, the demand for 2,4-dichloro-6-ethylquinoline has surged, driven by its role in addressing global challenges such as antibiotic resistance and sustainable agriculture. Researchers are actively exploring its potential as a scaffold for designing novel small-molecule inhibitors targeting bacterial enzymes. Additionally, its agrochemical applications align with the growing need for eco-friendly pest control solutions, a topic frequently searched in AI-driven drug discovery and precision farming forums. The compound's lipophilicity and electron-withdrawing properties further enhance its utility in structure-activity relationship (SAR) studies.

The synthesis of 2,4-DICHLORO-6-ETHYLQUINOLINE typically involves multi-step reactions, including Friedländer condensation followed by halogenation. Advanced purification techniques like column chromatography ensure high purity (>98%), a critical factor for its use in high-throughput screening (HTS) platforms. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, while HPLC validates purity—key metrics often queried by professionals in pharmaceutical quality control.

From an industrial perspective, CAS 889943-34-4 is gaining traction in green chemistry initiatives. Manufacturers are adopting catalytic processes to minimize waste, reflecting the broader shift toward circular economy principles. This aligns with trending searches on benign-by-design chemicals and renewable feedstocks. Furthermore, the compound's stability under ambient conditions makes it suitable for global supply chains, a concern highlighted in post-pandemic chemical logistics discussions.

Emerging studies also highlight the role of 2,4-dichloro-6-ethylquinoline in material science, particularly in developing organic semiconductors for flexible electronics. Its π-conjugated system enables charge transport, a property leveraged in OLED and photovoltaic research—topics frequently explored in AI-powered material informatics databases. Such interdisciplinary applications underscore its versatility beyond traditional domains.

Regulatory compliance remains a priority for users of 889943-34-4. While not classified as hazardous under major frameworks like REACH or EPA TSCA, proper handling protocols are recommended. Safety data sheets (SDS) emphasize engineering controls and personal protective equipment (PPE), addressing common queries about lab safety best practices. This proactive approach resonates with the increasing focus on occupational health in chemical industries.

In conclusion, 2,4-DICHLORO-6-ETHYLQUINOLINE (CAS No. 889943-34-4) exemplifies the convergence of synthetic chemistry, biomedical innovation, and environmental stewardship. Its multifaceted applications—from combating drug-resistant pathogens to enabling next-gen electronics—position it as a compound of enduring scientific and commercial relevance. As research evolves, this molecule will likely feature prominently in discussions about molecular diversification and technology-driven sustainability.

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